Cas no 1261880-43-6 (Methyl 3-(4-fluoro-3-iodophenyl)propanoate)

• Product Name: Methyl 3-(4-fluoro-3-iodophenyl)propanoate
• CAS No: 1261880-43-6
• MF: C₁₀H₁₀FIO₂
• MW: 308.088078975677
• CID: 2126612
• Update Time: 2023-08-04

Methyl 3-(4-fluoro-3-iodophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-fluoro-3-iodophenyl)propanoate
• PJEBGKQQXRTKEW-UHFFFAOYSA-N
• Methyl 3-(4-fluoro-3-iodophenyl)propanoate

• Inchi： 1S/C10H10FIO2/c1-14-10(13)5-3-7-2-4-8(11)9(12)6-7/h2,4,6H,3,5H2,1H3
• InChI Key： PJEBGKQQXRTKEW-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)CCC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Topological Polar Surface Area: 26.3